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Compound of Interest

Compound Name: Fenclonine Hydrochloride

Cat. No.: B3050096

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of para-chlorophenylalanine (PCPA) to induce chronic serotonin depletion in preclinical
research models. The information is intended for researchers and professionals in the fields of
neuroscience, pharmacology, and drug development.

Introduction

Para-chlorophenylalanine (PCPA), also known as fenclonine, is a selective and irreversible
inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin (5-
hydroxytryptamine, 5-HT) biosynthesis.[1][2] By inhibiting TPH, PCPA effectively depletes
serotonin levels in the brain and periphery. This pharmacological tool is widely used in
experimental research to investigate the role of serotonin in various physiological processes
and pathological conditions. Recovery of serotonin synthesis after PCPA administration
requires the synthesis of new TPH enzyme.[1]

Mechanism of Action

PCPA acts as an irreversible inhibitor of tryptophan hydroxylase, the enzyme that catalyzes the
conversion of L-tryptophan to 5-hydroxytryptophan (5-HTP), the precursor to serotonin. This
inhibition leads to a long-lasting reduction in serotonin levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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